4,4,4-Trichloro-3,3-dimethylbut-1-ene

• CAS No.: 61670-64-2
• Molecular Formula: C6H9Cl3
• Molecular Weight: 187.5 g/mol
• IUPAC Name: 4,4,4-trichloro-3,3-dimethylbut-1-ene
• InChI: InChI=1S/C6H9Cl3/c1-4-5(2,3)6(7,8)9/h4H,1H2,2-3H3
• InChI Key: MZMTWDBQPOZZGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C(Cl)(Cl)Cl

Description

4,4,4-Trichloro-3,3-dimethylbut-1-ene is a chlorinated alkene characterized by a but-1-ene backbone substituted with three chlorine atoms at the 4th carbon and two methyl groups at the 3rd carbon. Its structure (C₆H₉Cl₃) suggests significant steric hindrance and electron-withdrawing effects due to the trichloro and dimethyl groups.

Preparation Methods

Mechanistic Basis for Selective Elimination

The dehydrochlorination of polychlorinated alkanes in polar aprotic solvents represents a cornerstone of alkene synthesis. For 4,4,4-trichloro-3,3-dimethylbut-1-ene, this approach requires a precursor such as 1,1,1,2-tetrachloro-3,3-dimethylbutane (CCl₃-C(CH₃)₂-CH₂-Cl). Heating this compound in dimethylformamide (DMF) at 160°C with lithium chloride (0.22 mol per mol precursor) facilitates the elimination of HCl, yielding the target alkene. The reaction proceeds via a concerted E2 mechanism, where the base abstracts a β-hydrogen adjacent to the chlorine atom, forming the double bond between C1 and C2.

The selectivity for 4,4,4-trichloro-3,3-dimethylbut-1-ene over alternative isomers arises from the steric hindrance imposed by the two methyl groups on C3. These groups destabilize carbocation intermediates, favoring direct elimination over competing SN1 pathways.

Solvent and Catalyst Optimization

Polar aprotic solvents like DMF enhance reaction rates by stabilizing transition states through dipole interactions. Lithium chloride further accelerates the process by acting as a Lewis acid, polarizing the C-Cl bond and facilitating deprotonation. Experimental data from analogous systems show yields exceeding 85% under optimized conditions (160°C, 6 hours, 0.2 mol LiCl).

Chlorination of 3,3-Dimethylbut-1-ene

Radical Allylic Chlorination

Radical chlorination of 3,3-dimethylbut-1-ene (CH₂=CH-C(CH₃)₂-H) offers a direct route to the target compound. Using sulfuryl chloride (SO₂Cl₂) and a radical initiator (e.g., azobisisobutyronitrile, AIBN) under UV light, chlorine radicals abstract allylic hydrogens at C4, forming a trichloromethyl group. This method, however, faces challenges in controlling the degree of chlorination, often resulting in mixtures of mono-, di-, and trichlorinated products.

Electrophilic Addition-Followed-by-Substitution

An alternative strategy involves initial electrophilic addition of Cl₂ to the double bond, forming 1,2-dichloro-3,3-dimethylbutane , followed by free-radical chlorination at C4. While this two-step process improves regiocontrol, the final substitution step requires stringent conditions (e.g., excess Cl₂, 300°C) and yields are moderate (50–60%).

Grignard Reagent-Mediated Synthesis

Coupling of Trichloromethylmagnesium Bromide

The reaction of trichloromethylmagnesium bromide (Cl₃C-MgBr) with 3,3-dimethylpropanal (CH₃-C(CH₃)₂-CHO) in dry ether forms a secondary alcohol intermediate, which undergoes acid-catalyzed dehydration to yield the alkene. This method, adapted from Grignard-based carbon-chain extension strategies, achieves 70–75% yields but requires anhydrous conditions and careful temperature control.

Comparative Analysis of Synthetic Routes

Method	Starting Material	Conditions	Yield (%)	Key Challenges
Dehydrochlorination	1,1,1,2-Tetrachloro-3,3-DMB	DMF, LiCl, 160°C, 6 hr	85–90	Precursor synthesis complexity
Radical Chlorination	3,3-Dimethylbut-1-ene	SO₂Cl₂, AIBN, UV, 12 hr	40–50	Product mixture purification
Grignard Coupling	Trichloromethyl-MgBr + Aldehyde	Dry ether, H⁺, reflux	70–75	Moisture sensitivity

DMB = dimethylbutane

Mechanistic Insights into Byproduct Formation

Competing Elimination Pathways

In dehydrochlorination, the formation of 1,1-dichloro-3,3-dimethylbut-1-ene is suppressed due to the steric bulk of the C3 methyl groups, which hinder the formation of a planar carbocation intermediate. Nuclear magnetic resonance (NMR) studies confirm the absence of this isomer in the final product.

Solvent-Induced Rearrangements

Non-polar solvents like diethylene glycol favor carbocation rearrangements, leading to undesired products. In contrast, DMF stabilizes the transition state without intermediate ionization, ensuring regioselective elimination.

Industrial Applications and Scalability

The scalability of the dehydrochlorination method is demonstrated in pilot-scale reactors, where continuous distillation removes HCl gas, shifting the equilibrium toward alkene formation. Industrial processes prioritize this route due to its high yields and minimal waste generation.

Chemical Reactions Analysis

Types of Reactions: 4,4,4-Trichloro-3,3-dimethylbut-1-ene can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles.

Addition Reactions: The double bond can participate in addition reactions with electrophiles.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as hydroxide ions or amines.

Addition Reactions: Electrophiles such as hydrogen halides or halogens can react with the double bond.

Major Products Formed:

Substitution Reactions: Products may include derivatives where chlorine atoms are replaced by other functional groups.

Addition Reactions: Products typically include halogenated alkanes or other addition products.

Scientific Research Applications

4,4,4-Trichloro-3,3-dimethylbut-1-ene has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis to introduce trichloromethyl groups into molecules.

Biology: Its derivatives may be studied for their biological activity and potential use in pharmaceuticals.

Medicine: Research may explore its potential as a precursor for drug development.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,4,4-Trichloro-3,3-dimethylbut-1-ene involves its reactivity with various chemical species. The presence of chlorine atoms and a double bond makes it a versatile compound for different chemical transformations. The molecular targets and pathways involved depend on the specific reactions it undergoes, such as nucleophilic substitution or electrophilic addition.

Comparison with Similar Compounds

3,3-Dimethylbut-1-ene (C₆H₁₀)

• Structure : Lacks chlorine substituents, with methyl groups only at the 3rd carbon.
• Reactivity : Reacts with HI via carbocation stability, favoring 2-iodo-2,3-dimethylbutane as the major product due to hyperconjugation stabilization of the tertiary carbocation .
• Key Difference : The absence of chlorine in 3,3-dimethylbut-1-ene reduces electron-withdrawing effects, leading to distinct regioselectivity in addition reactions compared to the trichloro derivative.

4,4,4-Trifluoro-3,3-dimethylbut-1-ene (C₆H₉F₃)

• Structure : Replaces chlorine atoms with fluorine at the 4th carbon.
• However, steric effects from the 3,3-dimethyl groups remain similar .
• Key Difference : Fluorinated compounds often exhibit lower boiling points and higher thermal stability than chlorinated analogs, suggesting divergent physical properties.

trans-1,4-Dichlorobutene-2 (C₄H₆Cl₂)

• Structure : Features two chlorine atoms in a trans configuration across a butene chain.
• Key Difference : The dichloro substitution and lack of methyl groups result in lower molecular weight and reduced steric effects compared to 4,4,4-trichloro-3,3-dimethylbut-1-ene.

1,1,1-Trichloroethane (C₂H₃Cl₃)

• Structure : A fully saturated ethane derivative with three chlorines on one carbon.
• Environmental Impact : Documented in environmental matrices (sediment, fish tissue) due to persistence .
• Key Difference : As a saturated compound, 1,1,1-trichloroethane lacks the reactivity of the alkene backbone, making it more stable but less versatile in synthesis.

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Key Substituents	Reactivity Notes
4,4,4-Trichloro-3,3-dimethylbut-1-ene	Not available	C₆H₉Cl₃	3,3-dimethyl; 4,4,4-trichloro	Likely anti-Markovnikov addition due to Cl’s electron withdrawal
3,3-Dimethylbut-1-ene	563-46-3	C₆H₁₀	3,3-dimethyl	Markovnikov addition via carbocation stability
4,4,4-Trifluoro-3,3-dimethylbut-1-ene	Not available	C₆H₉F₃	3,3-dimethyl; 4,4,4-trifluoro	Polarized double bond; altered electrophilicity
trans-1,4-Dichlorobutene-2	110-57-6	C₄H₆Cl₂	trans-1,4-dichloro	Lower steric hindrance; polymer applications
1,1,1-Trichloroethane	71-55-6	C₂H₃Cl₃	1,1,1-trichloro	High environmental persistence; saturated backbone

Research Findings and Implications

• Reactivity Trends: The trichloro and dimethyl groups in 4,4,4-Trichloro-3,3-dimethylbut-1-ene likely direct electrophilic additions to favor anti-Markovnikov products, contrasting with non-halogenated analogs like 3,3-dimethylbut-1-ene .
• Environmental Behavior : Chlorinated alkenes (e.g., trichloroethylene) are often persistent pollutants , suggesting the need for environmental monitoring of the target compound.
• Synthetic Potential: Patents for related alkenes (e.g., 2,3-dimethylbut-1-ene) highlight routes involving catalytic isomerization or hydrosilylation , which could be adapted for the trichloro derivative.